![molecular formula C10H12FN B2548534 4-Fluoro-3,3-dimethylindoline CAS No. 1384081-81-5](/img/structure/B2548534.png)
4-Fluoro-3,3-dimethylindoline
Overview
Description
“4-Fluoro-3,3-dimethylindoline” is a chemical compound with the CAS Number: 1384081-81-5 . It has a molecular weight of 165.21 and its IUPAC name is 4-fluoro-3,3-dimethylindoline .
Molecular Structure Analysis
The molecular structure of “4-Fluoro-3,3-dimethylindoline” is represented by the linear formula: C10H12FN . The InChI code for this compound is 1S/C10H12FN/c1-10(2)6-12-8-5-3-4-7(11)9(8)10/h3-5,12H,6H2,1-2H3 .
Physical And Chemical Properties Analysis
It is stored at a temperature of 2-8°C . Unfortunately, other specific physical and chemical properties were not found in the web search results.
Scientific Research Applications
Chemical Synthesis
4-Fluoro-3,3-dimethylindoline is used in the synthesis of various organic compounds. It’s a key ingredient in the production of several chemicals due to its unique molecular structure .
Electrophilic Fluorination
4-Fluoro-3,3-dimethylindoline is not only one of the most efficient and popular reagents for electrophilic fluorination, but as a strong oxidant, it is also a convenient mediator or catalyst of several “fluorine-free” functionalizations of organic compounds .
Chemoenzymatic Processes
4-Fluoro-3,3-dimethylindoline is used in chemoenzymatic processes for the stereoselective synthesis of 2,3-disubstituted indolines diastereoisomers .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 4-fluoro-3,3-dimethylindoline, have been found to bind with high affinity to multiple receptors . These receptors are likely to be the primary targets of 4-Fluoro-3,3-dimethylindoline.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 4-Fluoro-3,3-dimethylindoline may interact with its targets in a way that influences these biological activities.
Biochemical Pathways
Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities . The downstream effects of these pathways would likely be influenced by the specific targets and mode of action of 4-Fluoro-3,3-dimethylindoline.
Pharmacokinetics
The compound’s molecular weight is 16521 , which may influence its absorption and distribution
Result of Action
Given the diverse biological activities of indole derivatives , it is likely that 4-Fluoro-3,3-dimethylindoline would have a range of effects at the molecular and cellular level.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Fluoro-3,3-dimethylindoline. For example, factors such as temperature, moisture, soil microbe, and soil type could affect the rate of dissipation of similar compounds . .
properties
IUPAC Name |
4-fluoro-3,3-dimethyl-1,2-dihydroindole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN/c1-10(2)6-12-8-5-3-4-7(11)9(8)10/h3-5,12H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVMOOSJCPUJCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC2=C1C(=CC=C2)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3,3-dimethylindoline |
Synthesis routes and methods
Procedure details
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